Cas no 1337972-89-0 (13-Ethyl-3-ethynyl-18,19-dinor-17a-pregna-3,5-dien-20-yn-17-ol(Levo Norgestrel Impurity))

• Product Name: 13-Ethyl-3-ethynyl-18,19-dinor-17a-pregna-3,5-dien-20-yn-17-ol(Levo Norgestrel Impurity)
• CAS No: 1337972-89-0
• MF: C₂₃H₂₈O
• MW: 320.467826843262
• CID: 1058620
• PubChem ID: 29979853
• Update Time: 2025-04-20

13-Ethyl-3-ethynyl-18,19-dinor-17a-pregna-3,5-dien-20-yn-17-ol(Levo Norgestrel Impurity) Chemical and Physical Properties

Names and Identifiers

• 13-Ethyl-3-ethynyl-18,19-dinor-17α-pregna-3,5-dien-20-yn-17-ol(Levo Norgestrel Impurity)
• 13-Ethyl-3-ethynyl-18,19-dinor-17α-pregna-3,5-dien-20-yn-17-ol
• 13-Ethyl-3-ethynyl-18,19-dinor-17α-pregna-3,5-dien-20-yn-17-ol (Levo Norgestrel Impurity)
• (8R,9S,10R,13S,14S,17R)-13-ethyl-3,17-diethynyl-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-ol
• 1337972-89-0
• Levonorgestrel impurity C [EP]
• 13-Ethyl-3-ethynyl-18,19-dinor-17alpha-pregna-3,5-dien-20-yn-17-ol
• 18,19-Dinorpregna-3,5-dien-20-yn-17-ol, 13-ethyl-3-ethynyl-, (17alpha)-
• 18,19-Dinorpregna-3,5-dien-20-yn-17-ol, 13-ethyl-3-ethynyl-, (17a)-; Levonorgestrel Imp. C (EP)
• 13-Ethyl-3-ethynyl-18,19-dinor-17?-pregna-3,5-dien-20-yn-17-ol
• 13-ETHYL-3-ETHYNYL-18,19-DINOR-17.ALPHA.-PREGNA-3,5-DIEN-20-YN-17-OL
• VF9GAK25BB
• (8R,9S,10R,13S,14S,17R)-13-Ethyl-3,17-diethynyl-2,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-ol
• 13-Ethyl-3-ethynyl-18,19-dinor-17alpha-pregna-3,5-dien-20-yn-17-ol (Levo Norgestrel Impurity)
• 13-Ethyl-3-ethynyl-18,19-dinor-17Alpha-pregna-3,5-dien-20-yn-17-ol(Levo Norgestrel Impurity)
• UNII-VF9GAK25BB
• LEVONORGESTREL IMPURITY C [EP IMPURITY]
• DTXSID50652578
• 18,19-DINORPREGNA-3,5-DIEN-20-YN-17-OL, 13-ETHYL-3-ETHYNYL-, (17.ALPHA.)-
• Levonorgestrel Impurity C
• 13-Ethyl-3-ethynyl-18,19-dinor-17a-pregna-3,5-dien-20-yn-17-ol(Levo Norgestrel Impurity)

• Inchi： 1S/C23H28O/c1-4-16-7-9-18-17(15-16)8-10-20-19(18)11-13-22(5-2)21(20)12-14-23(22,24)6-3/h1,3,8,15,18-21,24H,5,7,9-14H2,2H3/t18-,19+,20+,21-,22-,23-/m0/s1
• InChI Key： XWSCFQZHEPDMAX-GOMYTPFNSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CC=C4C=C(C#C)CC[C@@H]4[C@H]3CC[C@@]21CC

Computed Properties

• Exact Mass: 320.21400
• Monoisotopic Mass: 320.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Melting Point: >300°C
• PSA: 20.23000
• LogP: 4.48300

13-Ethyl-3-ethynyl-18,19-dinor-17a-pregna-3,5-dien-20-yn-17-ol(Levo Norgestrel Impurity) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature